Cas no 1404312-25-9 ((3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid)
(3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid
-
- Inchi: 1S/C12H22N2O5S/c1-20(17,18)14-4-2-10(3-5-14)8-13-6-7-19-9-11(13)12(15)16/h10-11H,2-9H2,1H3,(H,15,16)/t11-/m0/s1
- InChI Key: SOOIZIVBSWUGDT-NSHDSACASA-N
- SMILES: N1(CC2CCN(S(C)(=O)=O)CC2)CCOC[C@H]1C(O)=O
(3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FGBE-100mg |
(3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid |
1404312-25-9 | 95% | 100mg |
$240.00 | 2024-06-21 | |
| 1PlusChem | 1P01FGBE-250mg |
(3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid |
1404312-25-9 | 95% | 250mg |
$477.00 | 2024-06-21 | |
| A2B Chem LLC | AX99802-100mg |
(3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid |
1404312-25-9 | 95% | 100mg |
$253.00 | 2024-04-20 | |
| A2B Chem LLC | AX99802-250mg |
(3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid |
1404312-25-9 | 95% | 250mg |
$489.00 | 2024-04-20 |
(3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid
(3S)-4-[(1-Methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 1404312-25-9, known as (3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing one oxygen atom and two nitrogen atoms. The molecule's structure is characterized by a morpholine ring substituted with a carboxylic acid group at the 3-position and a (1-methylsulfonyl-4-piperidyl)methyl group at the 4-position, giving it a unique stereochemistry due to the (3S) configuration.
Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of agents targeting central nervous system disorders. The morpholine ring serves as a versatile scaffold, allowing for various substitutions that can modulate pharmacokinetic properties such as solubility, permeability, and bioavailability. The presence of the methylsulfonyl group introduces additional functionality, enhancing the molecule's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.
One of the most intriguing aspects of (3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid is its stereochemical configuration. The (3S) configuration plays a critical role in determining the molecule's pharmacodynamic properties, influencing its binding affinity to specific receptors and enzymes. This stereochemistry is also crucial for minimizing off-target effects, which is a major concern in drug development.
From a synthetic perspective, this compound can be synthesized through a multi-step process involving nucleophilic substitution, cyclization, and oxidation reactions. The synthesis begins with the preparation of the piperidine derivative, followed by its coupling with a morpholine derivative to form the core structure. The final step involves introducing the carboxylic acid group at the 3-position through oxidation or hydrolysis reactions.
Recent research has focused on evaluating the biological activity of this compound in preclinical models. Studies have demonstrated that it exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that it could be a promising candidate for treating conditions like Alzheimer's disease and other forms of dementia.
In addition to its enzymatic activity, this compound has shown excellent pharmacokinetic properties in animal studies. It demonstrates good oral bioavailability and favorable distribution characteristics, making it suitable for systemic administration. Furthermore, preliminary safety assessments indicate that it has a low toxicity profile, which is essential for its potential use as an orally administered drug.
The development of (3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique combination of structural features and pharmacological properties makes it an attractive candidate for further clinical investigation. As research continues to uncover its full therapeutic potential, this compound holds great promise for addressing unmet medical needs in neurology and other therapeutic areas.
1404312-25-9 ((3S)-4-[(1-methylsulfonyl-4-piperidyl)methyl]morpholine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)